Cas no 3583-03-7 (6b-Hydroxy 17b-Estradiol)
6β-Hydroxy 17β-Estradiol is a hydroxylated metabolite of 17β-estradiol, a naturally occurring estrogen. This compound is of interest in biochemical and pharmacological research due to its role in estrogen metabolism and potential interactions with estrogen receptors. The 6β-hydroxylation alters the steric and electronic properties of the molecule, which may influence its binding affinity and metabolic stability. Researchers utilize this derivative to study enzymatic hydroxylation pathways, receptor selectivity, and metabolic transformations of estrogens. Its well-defined structure and purity make it suitable for analytical standards, in vitro studies, and investigations into estrogen-related physiological or pathological processes. The compound is handled under controlled conditions due to its hormonal activity.
6b-Hydroxy 17b-Estradiol structure
Product name:6b-Hydroxy 17b-Estradiol
6b-Hydroxy 17b-Estradiol Chemical and Physical Properties
Names and Identifiers
-
- 6β-Hydroxy 17β-Estradiol
- (6R,8R,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,6,17-triol
- 6beta-Hydroxyestradiol
- SCHEMBL1332731
- 6.BETA.-HYDROXYESTRADIOL
- E-2550
- 6betaHydroxy estradiol
- LMST02010031
- DTXSID70331474
- 6
- CHEBI:16784
- 3583-03-7
- Estra-1,3,5(10)-triene-3,6,17-triol, (6beta,17beta)-
- 6b-hydroxyestra-1,3,5(10)-triene-3,17b-diol
- 6beta-Hydroxyestradiol-17beta
- Q27102076
- ESTRADIOL 6.BETA.-HYDROXY IMPURITY
- 1,3,5(10)-estratrien-3,6- beta-17-beta-triol
- estra-1,3,5(10)-triene-3,6beta,17beta-triol
- 6.BETA.HYDROXY ESTRADIOL
- A-Hydroxy 17
- CHEMBL390714
- ESTRA-1,3,5(10)-TRIENE-3,6,17-TRIOL, (6.BETA.,17.BETA.)-
- C03935
- Estradiol 6beta-hydroxy impurity
- 5GTC4LE496
- UNII-5GTC4LE496
- A-Estradiol
- 6beta-hydroxy-17beta-estradiol
- 6b-Hydroxy 17b-Estradiol
-
- Inchi： InChI=1S/C18H24O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15-17,19-21H,4-7,9H2,1H3/t12-,13-,15+,16-,17+,18+/m1/s1
- InChI Key： QZZRQURPSRWTLG-UXCAXZQLSA-N
- SMILES： CC12CCC3C(C1CCC2O)CC(C4=C3C=CC(=C4)O)O
Computed Properties
- Exact Mass: 288.17300
- Monoisotopic Mass: 288.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- PSA: 60.69000
- LogP: 3.10010
6b-Hydroxy 17b-Estradiol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H941850-25mg |
6b-Hydroxy 17b-Estradiol |
3583-03-7 | 25mg |
$ 1800.00 | 2023-02-02 | ||
| TRC | H941850-2.5mg |
6b-Hydroxy 17b-Estradiol |
3583-03-7 | 2.5mg |
$ 230.00 | 2023-02-02 |
6b-Hydroxy 17b-Estradiol Related Literature
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
-
2. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
-
3. Book reviews
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
-
Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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